Cas no 84712-93-6 (n2-(tert-butoxycarbonyl)-n6-[(2-mesylethoxy)carbonyl]-l-lysine, compound with dicyclohexylamine (1:1))

• Product Name: n2-(tert-butoxycarbonyl)-n6-[(2-mesylethoxy)carbonyl]-l-lysine, compound with dicyclohexylamine (1:1)
• CAS No: 84712-93-6
• MF: C₂₇H₅₁N₃O₈S
• MW: 577.77414727211
• CID: 889212
• PubChem ID: 44153450
• Update Time: 2025-04-19

n2-(tert-butoxycarbonyl)-n6-[(2-mesylethoxy)carbonyl]-l-lysine, compound with dicyclohexylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• n2-(tert-butoxycarbonyl)-n6-[(2-mesylethoxy)carbonyl]-l-lysine, compound with dicyclohexylamine (1:1)
• N-cyclohexylcyclohexanamine,(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-(2-methylsulfonylethoxycarbonylamino)hexanoic acid
• EINECS 283-783-3
• NS00090383
• DTXSID70233727
• N2-(tert-Butoxycarbonyl)-N6-((2-mesylethoxy)carbonyl)-L-lysine, compound with dicyclohexylamine (1:1)
• 84712-93-6

• Inchi： 1S/C15H28N2O8S.C12H23N/c1-15(2,3)25-14(21)17-11(12(18)19)7-5-6-8-16-13(20)24-9-10-26(4,22)23;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11H,5-10H2,1-4H3,(H,16,20)(H,17,21)(H,18,19);11-13H,1-10H2/t11-;/m0./s1
• InChI Key： UPJYVFMEJLHIKR-MERQFXBCSA-N
• SMILES： S(C)(CCOC(NCCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)(=O)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 577.33968677g/mol
• Monoisotopic Mass: 577.33968677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 694
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų